molecular formula C13H15NO4 B8329017 5-Allyloxy-N,N-dimethyl-isophthalamic acid

5-Allyloxy-N,N-dimethyl-isophthalamic acid

Cat. No. B8329017
M. Wt: 249.26 g/mol
InChI Key: NDBDRARCZCZLRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Allyloxy-N,N-dimethyl-isophthalamic acid is a useful research compound. Its molecular formula is C13H15NO4 and its molecular weight is 249.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Allyloxy-N,N-dimethyl-isophthalamic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Allyloxy-N,N-dimethyl-isophthalamic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C13H15NO4

Molecular Weight

249.26 g/mol

IUPAC Name

3-(dimethylcarbamoyl)-5-prop-2-enoxybenzoic acid

InChI

InChI=1S/C13H15NO4/c1-4-5-18-11-7-9(12(15)14(2)3)6-10(8-11)13(16)17/h4,6-8H,1,5H2,2-3H3,(H,16,17)

InChI Key

NDBDRARCZCZLRG-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)C1=CC(=CC(=C1)OCC=C)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2 g (7.6 mmol) of 5-allyloxy-N,N-dimethyl-isophthalamic acid methyl ester in 16.8 ml of THF/MeOH (1:1) 8.4 ml of 1 M KOH (1.1 eq.) are added at 0° C. The mixture is stirred at rt for 3 h. The organic solvents are removed under reduced pressure, and the aqueous phase is acidified with HCl to pH 2 and extracted with DCM/EtOH (80:20) (2×38 ml). The combined organic layers are washed with 8 ml of water, dried over sodium sulfate and evaporated to give the product in the form of a colorless solid (m.p.: 93-95° C.).
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
THF MeOH
Quantity
16.8 mL
Type
solvent
Reaction Step One

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